Cas no 852367-28-3 (2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide)

• Product Name: 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide
• CAS No: 852367-28-3
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 6016289
• PubChem ID: 7117287
• Update Time: 2025-07-17

2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide
• 2-(1H-indol-3-yl)-N-isopentyl-2-oxoacetamide
• 1H-Indole-3-acetamide, N-(3-methylbutyl)-α-oxo-
• F0675-0061
• 852367-28-3
• AKOS005262715

• Inchi： 1S/C15H18N2O2/c1-10(2)7-8-16-15(19)14(18)12-9-17-13-6-4-3-5-11(12)13/h3-6,9-10,17H,7-8H2,1-2H3,(H,16,19)
• InChI Key： MEYBZPUGFGMHBZ-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• pka: 12.30±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide

Introduction to 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide (CAS No. 852367-28-3) in Modern Chemical Biology

2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide, identified by its Chemical Abstracts Service (CAS) number 852367-28-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a combination of an indole moiety and an acetoacetamide backbone, exhibits unique pharmacological properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The indole scaffold, a core structural component of numerous bioactive natural products and pharmaceuticals, is renowned for its diverse biological activities. Indole derivatives have been extensively studied for their potential roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The presence of the 1H-indol-3-yl group in 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide suggests that this compound may interact with biological targets in ways that are reminiscent of well-known indole-based drugs such as tamoxifen and indirubin.

The N-(3-methylbutyl) substituent and the 2-oxoacetamide moiety further contribute to the compound's complexity and potential biological activity. The 2-oxoacetamide group, also known as an acetoacetamide, is a common pharmacophore found in many bioactive molecules. It has been shown to possess properties that can enhance binding affinity and metabolic stability, making it a valuable component in drug design. The 3-methylbutyl chain adds a hydrophobic element to the molecule, which can influence its solubility and membrane permeability—critical factors for oral bioavailability and target engagement.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) mutants. IDH mutations are frequently observed in hematological malignancies, and inhibitors targeting these enzymes have emerged as a promising therapeutic strategy. The indole moiety of 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide could potentially interact with the active site of IDH enzymes, disrupting their catalytic activity and thereby inhibiting tumor growth.

In addition to its potential role in cancer therapy, 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide has shown promise in preclinical studies related to neurodegenerative diseases. The indole scaffold is known to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. Given the increasing evidence linking neuroinflammation and metabolic dysregulation to conditions such as Alzheimer's disease and Parkinson's disease, this compound may offer a novel approach to addressing these pathologies. Further research is warranted to explore its potential as a neuroprotective agent.

The synthesis of 852367-28-3 presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, could enhance the efficiency and yield of its production. These techniques not only improve scalability but also allow for the introduction of structural analogs that can be screened for enhanced biological activity.

The pharmacokinetic profile of 852367-28-3 is another critical aspect that requires detailed investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be thoroughly evaluated to assess its suitability for clinical development. In vitro studies using cell-based assays can provide initial insights into its interaction with biological targets, while animal models can offer a more comprehensive understanding of its pharmacokinetic behavior. Advances in high-throughput screening technologies have accelerated the process of evaluating compounds like 852367-28-3, enabling researchers to identify promising candidates more rapidly.

The growing interest in structure-based drug design has positioned 2-(1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide as a valuable tool for exploring new therapeutic modalities. By leveraging computational methods such as molecular dynamics simulations and enzyme docking studies, researchers can gain insights into how this compound interacts with its intended targets at the atomic level. Such detailed understanding is crucial for optimizing its pharmacological properties and minimizing off-target effects.

Future research directions may include exploring the synthesis of derivatives of 852367-28-3 that exhibit improved solubility or enhanced binding affinity. For instance, modifications to the 3-methylbutyl chain or the acetoacetamide group could lead to compounds with superior pharmacokinetic profiles without compromising biological activity. Additionally, investigating the compound's interactions with protein-protein interfaces or other non-traditional targets could uncover novel therapeutic avenues.

In conclusion,852367-28-3, identified as 2-(1H-indol-3-yli)-N-(3-methylbutyl)-2 oxoacetamide, represents a compelling subject of study in chemical biology and pharmaceutical research. Its unique structural features position it as a candidate for further exploration in oncology,n neurodegenerative diseases,and other therapeutic areas, offering significant potential for future medical applications.